4-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide

• IUPAC Name: 4-methoxy-N-[2-(4-phenoxyphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C25H21N3O3S/c1-30-19-11-7-17(8-12-19)25(29)26-24-22-15-32-16-23(22)27-28(24)18-9-13-21(14-10-18)31-20-5-3-2-4-6-20/h2-14H,15-16H2,1H3,(H,26,29)
• InChI Key: WAMWQYFTOPOURE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)NC2=C3CSCC3=NN2C4=CC=C(C=C4)OC5=CC=CC=C5
• Molecular Formula: C25H21N3O3S
• Molecular Weight: 443.5 g/mol

Description

This compound is a versatile chemical compound used in diverse scientific research. Its application ranges from drug development to material science, making it a valuable asset for innovative investigations. It has a linear formula of C20H17NO3, a CAS number of 145575-75-3, and a molecular weight of 319.363.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not directly provided in the search results. It has a molecular weight of 319.363. For more detailed physical and chemical properties, specialized chemical databases or software could be used.

Scientific Research Applications

Antioxidant Applications

A study by Amer et al. (2011) focused on synthesizing new thiazoles, including derivatives of the mentioned compound, to evaluate them as antioxidant additives for Egyptian lubricating oils. The research aimed to enhance the oxidative stability of these oils, which is crucial for extending their service life and improving engine efficiency (Amer, Hassan, Moawad, & Shaker, 2011).

Cytotoxicity for Cancer Therapy

Hassan, Hafez, and Osman (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and assessed their in vitro cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells. Their work illustrates the potential of these compounds in cancer therapy, highlighting the importance of chemical modifications to enhance cytotoxic effects (Hassan, Hafez, & Osman, 2014).

Antibacterial Activity

Research conducted by Aghekyan et al. (2020) explored the synthesis of novel 1,3,4-oxadiazoles with the incorporation of 4-methoxyphenyl groups, demonstrating significant antibacterial activity. This study presents the compound's utility in developing new antibacterial agents to combat resistant bacterial strains (Aghekyan, Mkryan, Panosyan, Safaryan, & Stepanyan, 2020).

Tubulin Polymerization Inhibition

Minegishi et al. (2015) identified methyl 3-((6-methoxy-1,4-dihydroindeno[1,2-c]pyrazol-3-yl)amino)benzoate, a compound closely related to the chemical structure , as a tubulin polymerization inhibitor. This compound showed promising antiproliferative activity towards human cancer cells, suggesting its potential as a therapeutic agent in cancer treatment (Minegishi, Futamura, Fukashiro, Muroi, Kawatani, Osada, & Nakamura, 2015).

Mechanism of Action

Target of Action

Similar compounds have been known to target enzymes likeacetylcholinesterase (AchE) , which plays a crucial role in the cholinergic nervous system of both vertebrates and invertebrates .

Mode of Action

It’s worth noting that compounds with similar structures have been shown to interact with their targets in a variety of ways, includingfree radical reactions .

Biochemical Pathways

The compound may influence several biochemical pathways. For instance, it might affect the production of reactive oxygen species (ROS) , which are produced by cells during their routine metabolic pathways . Overexpression of ROS has been linked to disease development .

Result of Action

Similar compounds have been reported to haveantioxidant and antitumor activities . They may also affect normal nerve pulses’ transmission, leading to behavioral changes and movement impairment .